Cas no 49745-42-8 (2-(2-pyridyl)propane-1,3-diol)

• Product Name: 2-(2-pyridyl)propane-1,3-diol
• CAS No: 49745-42-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 330901
• PubChem ID: 365651
• Update Time: 2025-06-08

2-(2-pyridyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridinyl)-1,3-Propanediol
• 2-PYRIDIN-2-YL-PROPANE-1,3-DIOL
• 2-pyridin-2-ylpropane-1,3-diol
• 1,3-Propanediol,2-(2-pyridinyl)
• 2-(1,3-Dihydroxy-prop-2-yl)-pyridin
• 2-(2-Hydroxy-1-hydroxymethyl-ethyl)-pyridin
• 2-(2-Pyridyl)-1,3-propanediol
• 2-(2-pyridyl)propan-1,3-diol
• 2-(pyridin-2-yl)propane-1,3-diol
• 2-[2]pyridyl-propane-1,3-diol
• 2-(2-pyridyl)propane-1,3-diol
• DTXSID80198010
• FT-0760489
• EN300-119801
• JGXRFQKRGPKWPP-UHFFFAOYSA-
• 1,3-Propanediol, 2-(2-pyridinyl)-
• AKOS006273867
• Oprea1_079108
• J-510305
• JGXRFQKRGPKWPP-UHFFFAOYSA-N
• A7405
• EINECS 256-463-6
• 49745-42-8
• 2-(2-Pyridinyl)-1,3-propanediol #
• SB54536
• NS00031954
• SCHEMBL1858714
• CS-0043639
• InChI=1/C8H11NO2/c10-5-7(6-11)8-3-1-2-4-9-8/h1-4,7,10-11H,5-6H2
• DA-28557
• G55080

• Inchi： 1S/C8H11NO2/c10-5-7(6-11)8-3-1-2-4-9-8/h1-4,7,10-11H,5-6H2
• InChI Key： JGXRFQKRGPKWPP-UHFFFAOYSA-N
• SMILES： OCC(CO)C1C=CC=CN=1

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 0.14980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(2-pyridyl)propane-1,3-diol

Introduction to 2-(2-Pyridyl)propane-1,3-diol (CAS No. 49745-42-8)

2-(2-Pyridyl)propane-1,3-diol, also known by its CAS number 49745-42-8, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a pyridine ring and two hydroxyl groups attached to a propane backbone. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 2-(2-Pyridyl)propane-1,3-diol is C₉H₁₃NO₃, and its molecular weight is approximately 183.20 g/mol. The compound's structure allows it to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in the potential biological activities of this compound, particularly in the context of drug discovery and development.

2-(2-Pyridyl)propane-1,3-diol has been studied for its potential as a lead compound in the development of new pharmaceuticals. Research has shown that compounds containing a pyridine ring and hydroxyl groups can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory effects of derivatives of 2-(2-Pyridyl)propane-1,3-diol. The results indicated that these derivatives could effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(2-Pyridyl)propane-1,3-diol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 2-(2-Pyridyl)propane-1,3-diol and its derivatives exhibited strong antioxidant activity by scavenging free radicals and reducing oxidative damage to cellular components. These findings highlight the potential of this compound as a therapeutic agent for conditions associated with oxidative stress.

The anti-cancer properties of 2-(2-Pyridyl)propane-1,3-diol have also been explored. A recent study published in the Cancer Letters investigated the cytotoxic effects of this compound on various cancer cell lines. The results showed that 2-(2-Pyridyl)propane-1,3-diol could induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

Beyond its biological activities, 2-(2-Pyridyl)propane-1,3-diol has also found applications in materials science and analytical chemistry. Its unique structure makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis and sensing technologies. For example, a study published in the Inorganic Chemistry Communications in 2019 reported the synthesis and characterization of metal complexes derived from 2-(2-Pyridyl)propane-1,3-diol. The complexes exhibited excellent catalytic activity in several organic transformations, highlighting their potential as catalysts in industrial processes.

In analytical chemistry, 2-(2-Pyridyl)propane-1,3-diol has been used as a derivatizing agent for enhancing the detectability of certain analytes. A study published in the Talanta journal in 2018 demonstrated that this compound could be used to derivatize amino acids for high-performance liquid chromatography (HPLC) analysis. The derivatization process improved the sensitivity and selectivity of the HPLC method, making it a valuable tool for analyzing complex biological samples.

The versatility of 2-(2-Pyridyl)propane-1,3-diol (CAS No. 49745-42-8) is evident from its wide range of applications across multiple fields. From its potential as a lead compound in drug discovery to its use as a ligand and derivatizing agent, this compound continues to attract significant attention from researchers worldwide. Ongoing studies are likely to uncover even more applications and properties of this fascinating molecule.